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Introduction

Near-infrared (NIR) fluorescence-guided surgery (FGS) is a rapidly advancing field that aims to
enhance the visualization of malignant tissues during surgical procedures, thereby improving
the accuracy of tumor resection.[1][2] Among the various fluorescent probes used,
heptamethine cyanine dyes, such as IR808, have garnered significant interest for preclinical
research in animal models.[3][4] These dyes exhibit fluorescence in the NIR window (700-900
nm), a range where tissue autofluorescence is minimal, allowing for deeper tissue penetration
and higher signal-to-background ratios.[5]

IR808 is a tumor-targeting NIR fluorescent dye that can permit imaging without the need for
chemical conjugation to a targeting ligand.[3][4] This intrinsic tumor-homing ability makes it a
versatile tool for a wide range of cancer types in preclinical studies. Its application in animal
models, particularly in xenograft mouse models, has demonstrated its potential to delineate
tumor margins and detect residual disease, which are critical factors for improving surgical
outcomes.[1] This document provides detailed application notes and protocols for the use of
IR808 and similar dyes in fluorescence-guided surgery in animal models.

Mechanism of Tumor Accumulation

The precise mechanism for the tumor-specific accumulation of IR808 and similar heptamethine
cyanine dyes is believed to be multifactorial. It is thought to involve a combination of passive
and active targeting mechanisms.
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e Enhanced Permeability and Retention (EPR) Effect: Tumor vasculature is often leaky and
disorganized, with poor lymphatic drainage. This allows macromolecules and nanopatrticles
to extravasate from the blood vessels and accumulate preferentially in the tumor interstitium.
This passive targeting mechanism is a key contributor to the accumulation of many imaging
agents, including IR808.

« Organic Anion-Transporting Polypeptides (OATPS): Several studies suggest that certain
cyanine dyes are substrates for OATPs.[6][7] Many types of cancer cells overexpress
specific OATP isoforms (e.g., OATP1B1, OATP1B3) on their cell membranes.[7] This
overexpression can lead to the active transport and subsequent intracellular retention of
IR808 within cancer cells, further enhancing the tumor-specific signal.[6][7][8]

Below is a diagram illustrating the proposed mechanism of IR808 accumulation in tumor

tissues.
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Proposed mechanism of IR808 tumor accumulation.

Quantitative Data from Preclinical Studies

The following tables summarize quantitative data from various preclinical studies using IR808
and similar NIR dyes for fluorescence-guided surgery in animal models.

Table 1: In Vivo Imaging Parameters and Tumor-to-Background Ratios (TBRS)
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Table 2: Ex Vivo Biodistribution of IR808 and Similar Dyes in Mice
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Experimental Protocols

Protocol 1: In Vitro Uptake of IR808 in Cancer Cells

This protocol is designed to assess the uptake of IR808 in cultured cancer cells compared to

normal cells.

Materials:

e Cancer cell lines (e.g., HelLa, SiHa, C33-A for cervical cancer)[4]

» Normal epithelial cell line (e.g., H8 for cervical cells)[4]

e Cell culture medium and supplements

+ |IR808 dye solution

o Phosphate-buffered saline (PBS)

o Confocal microscope or flow cytometer

Procedure:
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e Cell Culture: Culture the selected cancer and normal cell lines in appropriate media until they
reach 80-90% confluency.

 Incubation with IR808:
o Prepare a working solution of IR808 in the cell culture medium (e.g., 10 pg/mL).[4]
o Remove the old medium from the cells and add the IR808-containing medium.
o Incubate the cells for a predetermined time (e.g., 1-4 hours) at 37°C.
e Washing:
o Remove the IR808-containing medium.
o Wash the cells three times with PBS to remove any unbound dye.
e Analysis:

o Confocal Microscopy: Image the cells using a confocal microscope with appropriate laser
excitation and emission filters for IR808 (Excitation/Emission peaks around 780/820 nm).
Observe the intracellular fluorescence intensity.

o Flow Cytometry: Detach the cells using trypsin, resuspend them in PBS, and analyze the
fluorescence intensity using a flow cytometer equipped with a suitable NIR laser.

Protocol 2: Fluorescence-Guided Surgery in a Xenograft Mouse Model

This protocol outlines the steps for performing in vivo fluorescence imaging and guided surgery
using IR808 in a tumor-bearing mouse model.

Materials:
* Nude mice (e.g., BALB/c nude mice)
o Cancer cells for xenograft implantation (e.g., MCF-7 for breast cancer)[6]

o Sterile IR808 solution for injection
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e Anesthesia (e.g., isoflurane)

¢ Invivo fluorescence imaging system (e.g., IVIS, Pearl Trilogy)[5]
e Surgical instruments

Procedure:

e Animal Model Preparation:

o Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10”6 cells) into the flank of
each mouse.

o Allow the tumors to grow to a palpable size (e.g., 100-200 mma3).
e |IR808 Administration:
o Prepare a sterile solution of IR808 in a suitable vehicle (e.g., PBS).

o Administer the IR808 solution to the tumor-bearing mice via intravenous (tail vein)
injection. A typical dose might be around 20 pg per mouse.[6]

* In Vivo Imaging:

o

At various time points post-injection (e.g., 6, 24, 48, 72 hours), anesthetize the mice.[6]
o Place the mouse in the in vivo imaging system.

o Acquire fluorescence images using the appropriate excitation and emission filters for
IR808.

o Acquire a white light image for anatomical reference.

o Analyze the images to determine the tumor-to-background ratio (TBR) by drawing regions
of interest (ROISs) over the tumor and adjacent normal tissue.[6]

o Fluorescence-Guided Surgery:
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o At the optimal imaging time point (when TBR is maximal, e.g., 24 hours), anesthetize the
mouse.[6]

o Use a real-time intraoperative fluorescence imaging system to visualize the tumor.

o Perform the surgical resection of the tumor, guided by the fluorescence signal to identify
tumor margins.

o After resection, image the surgical bed to check for any residual fluorescence, which may
indicate remaining tumor tissue.

o Ex Vivo Biodistribution:
o After surgery or at the final time point, euthanize the mouse.
o Dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart, etc.).

o Image the excised tissues using the fluorescence imaging system to confirm IR808
accumulation and determine its biodistribution.[12][13]

Visualizations of Experimental Workflow

The following diagram illustrates a typical experimental workflow for preclinical fluorescence-
guided surgery using IR808.
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Experimental workflow for fluorescence-guided surgery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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